Cas no 2098130-91-5 (methyl 2-(3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetate)

• Product Name: methyl 2-(3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetate
• CAS No: 2098130-91-5
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5726589
• PubChem ID: 121213692
• Update Time: 2025-05-20

methyl 2-(3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-thiophen-2-yl-1H-pyrazol-4-yl)acetate
• 2098130-91-5
• methyl 2-(3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetate
• AKOS026724163
• starbld0038030
• F2198-5348

• Inchi： 1S/C10H10N2O2S/c1-14-9(13)5-7-6-11-12-10(7)8-3-2-4-15-8/h2-4,6H,5H2,1H3,(H,11,12)
• InChI Key： MXJKHTLGANHBPE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(C=NN1)CC(=O)OC

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.2Ų

Additional information on methyl 2-(3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetate

Methyl 2-(3-(thiophen-2-yl-1H-pyrazol-4-yl)acetate) and Its Applications in Modern Chemical Biology

Methyl 2-(3-(thiophen-2-yl-1H-pyrazol-4-yl)acetate), with the CAS number 2098130-91-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The presence of both thiophene and pyrazole moieties in its molecular framework endows it with unique chemical properties that make it a valuable scaffold for drug discovery.

The thiophen-2-yl group is a key structural feature that contributes to the compound's reactivity and binding affinity. Thiophenes are well-known for their ability to interact with biological targets, often serving as pharmacophores in medicinal chemistry. In contrast, the pyrazol-4-yl group adds another layer of complexity, providing a rigid aromatic system that can enhance the stability and bioavailability of potential drug candidates. The combination of these two heterocycles creates a versatile platform for designing molecules with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules containing both thiophene and pyrazole motifs. These compounds have been investigated for their roles in various biological processes, including enzyme inhibition, receptor binding, and anti-inflammatory effects. For instance, studies have shown that derivatives of this class can exhibit significant activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

The acetate moiety in Methyl 2-(3-(thiophen-2-yl-1H-pyrazol-4-yl)acetate) also plays a crucial role in determining its pharmacokinetic properties. Acetate esters are commonly found in pharmaceuticals due to their ability to enhance solubility and metabolic stability. This feature makes the compound more amenable to oral administration and systemic distribution, which are critical factors for therapeutic efficacy.

The synthesis of Methyl 2-(3-(thiophen-2-yl-1H-pyrazol-4-yl)acetate) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the pyrazole ring through condensation reactions, followed by functionalization with the thiophene moiety. The final step involves esterification to introduce the acetate group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity in these transformations.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science, where its unique electronic properties could make it useful in the development of organic semiconductors and conductive polymers. Additionally, its ability to form stable complexes with metal ions suggests applications in catalysis and coordination chemistry.

In conclusion, Methyl 2-(3-(thiophen-2-yl-1H-pyrazol-4-yl)acetate) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its structural features, combined with its synthetic accessibility, make it an attractive scaffold for designing novel bioactive molecules. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.